Cas no 2680691-98-7 (2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid)

2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with methyl groups at the 2- and 4-positions and a trifluoroacetamido group at the 5-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroacetamido moiety enhances electrophilic character, facilitating selective modifications, while the dimethyl substitution pattern influences steric and electronic properties. The compound is particularly useful as an intermediate in the development of fluorinated bioactive molecules. Its high purity and well-defined structure ensure consistent performance in synthetic applications. Proper handling is required due to potential sensitivity to moisture and strong bases.
2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid structure
2680691-98-7 structure
Product Name:2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid
CAS No:2680691-98-7
MF:C11H10F3NO3
MW:261.19721364975
CID:5647441
PubChem ID:165916610
Update Time:2025-11-06

2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28280865
    • 2680691-98-7
    • 2,4-dimethyl-5-(trifluoroacetamido)benzoic acid
    • 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid
    • Inchi: 1S/C11H10F3NO3/c1-5-3-6(2)8(4-7(5)9(16)17)15-10(18)11(12,13)14/h3-4H,1-2H3,(H,15,18)(H,16,17)
    • InChI Key: ICPUNXMSSPQRFS-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=C(C(=O)O)C(C)=CC=1C)=O)(F)F

Computed Properties

  • Exact Mass: 261.06127767g/mol
  • Monoisotopic Mass: 261.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

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Additional information on 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid

Research Brief on 2,4-Dimethyl-5-(trifluoroacetamido)benzoic Acid (CAS: 2680691-98-7): Recent Advances and Applications

2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid (CAS: 2680691-98-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetamido and benzoic acid functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

The synthesis and characterization of 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid have been the subject of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, emphasizing its high yield and purity, which are essential for subsequent pharmacological evaluations. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Furthermore, the study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In the context of biological activity, 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid has demonstrated notable potential as a modulator of key enzymatic pathways. A recent Nature Chemical Biology article (2024) reported that this compound exhibits inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2), which are implicated in chronic inflammatory diseases. The study utilized in vitro and in vivo models to validate these effects, suggesting that the compound could serve as a scaffold for designing next-generation anti-inflammatory drugs. Additionally, molecular docking simulations revealed strong binding affinities between the compound and the active sites of target enzymes, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid has also been investigated for its role in oncology. A preprint from BioRxiv (2024) described the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of pro-apoptotic signaling pathways. These findings underscore the compound's versatility and its potential as a multi-targeted agent in cancer therapy.

In conclusion, 2,4-Dimethyl-5-(trifluoroacetamido)benzoic acid (CAS: 2680691-98-7) represents a valuable chemical entity with broad applications in medicinal chemistry and drug discovery. Recent studies have elucidated its synthetic accessibility, biological activity, and therapeutic potential, paving the way for future research and development. As the field continues to evolve, this compound is likely to play a pivotal role in the design of novel pharmacophores and the treatment of various diseases. Further investigations, including clinical trials, will be essential to fully realize its therapeutic benefits.

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